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Compound of Interest

Compound Name: 1-Hydroxypentan-3-one

Cat. No.: B13458335

A comprehensive review of scientific literature and chemical databases reveals a significant
lack of specific information regarding the discovery, natural occurrence, and biological role of 1-
Hydroxypentan-3-one. While its basic chemical properties are documented, detailed
experimental data, evidence of its presence in nature, and established analytical protocols
remain elusive. This guide summarizes the available information on 1-Hydroxypentan-3-one
and provides context by highlighting the more extensively studied isomers, 2-Hydroxypentan-3-
one and 3-Hydroxypentan-2-one.

1-Hydroxypentan-3-one: A Molecule in the Shadows

Despite its relatively simple structure, 1-Hydroxypentan-3-one is not a well-documented
compound in scientific literature. Chemical databases provide fundamental information, but
detailed reports on its discovery or isolation from natural sources are absent.

Physicochemical Properties

A summary of the basic physicochemical properties of 1-Hydroxypentan-3-one is provided in
the table below. This information is primarily derived from computational predictions available in
public databases.
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Property Value Source

Molecular Formula CsH1002 PubChem
Molecular Weight 102.13 g/mol PubChem
IUPAC Name 1-hydroxypentan-3-one PubChem
CAS Number 26574-26-5 PubChem

Table 1: Physicochemical Properties of 1-Hydroxypentan-3-one.

The Isomers: 2-Hydroxypentan-3-one and 3-
Hydroxypentan-2-one

In contrast to the scarcity of data for 1-Hydroxypentan-3-one, its isomers have been identified
in natural sources and have been the subject of more extensive study.

Natural Occurrence and Sensory Properties

¢ 2-Hydroxypentan-3-one: This isomer has been identified as a volatile compound in certain
orchids. It is described as having an earthy, nutty aroma, suggesting a potential role as a
flavor or fragrance compound.

» 3-Hydroxypentan-2-one: This compound, also known as acetyl ethyl carbinol, has been
reported in starfruit (Averrhoa carambola L.).

The distinct natural occurrences and sensory profiles of these isomers highlight the subtle yet
significant impact of hydroxyl group placement on the properties of these molecules.

Synthesis and Analytical Characterization

The lack of published reports on the natural occurrence of 1-Hydroxypentan-3-one is mirrored
by a similar absence of detailed synthetic procedures and analytical data. While general
methods for the synthesis of hydroxy-ketones exist, specific protocols for 1-Hydroxypentan-3-
one are not readily available in the scientific literature. Consequently, comprehensive analytical
data, such as detailed Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass
Spectrometry (GC-MS) spectra, are also not publicly documented.
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Biological Activity and Signaling Pathways

There is currently no information available in the scientific literature to suggest that 1-
Hydroxypentan-3-one is involved in any biological signaling pathways or possesses any
specific biological activity. Research on the biological roles of related hydroxy-ketones is also
limited. A structurally related compound, 1-hydroxy-5-phenyl-3-pentanone, isolated from the
edible mushroom Mycoleptodonoides aitchisonii, has been reported to exhibit protective activity
against endoplasmic reticulum (ER) stress-dependent cell death, but this molecule is
significantly different in structure.[1]

Conclusion

Based on a thorough review of the available scientific and chemical literature, 1-
Hydroxypentan-3-one remains a largely uncharacterized molecule. There is no evidence to
date of its discovery in a natural source, and detailed experimental protocols for its synthesis
and analysis are not publicly available. The information that does exist is largely computational.
In contrast, its isomers, 2-Hydroxypentan-3-one and 3-Hydroxypentan-2-one, have been
identified in natural products, suggesting that while the hydroxy-pentanone scaffold is present
in nature, the 1-hydroxy-3-keto arrangement may be rare or has yet to be discovered. Future
research may yet uncover a natural source or a specific biological role for this elusive
compound. For researchers and drug development professionals, the current state of
knowledge suggests that any investigation into 1-Hydroxypentan-3-one would be entering
uncharted territory, requiring foundational synthetic and analytical work.

Logical Relationship Diagram

The following diagram illustrates the current state of knowledge regarding 1-Hydroxypentan-3-
one and its relationship to its more characterized isomers.
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Knowledge Status of Hydroxypentanone Isomers

1-Hydroxypentan-3-one Isomers (e.g., 2-Hydroxy-3: 3-Hydroxy-2-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Hydroxypentan-3-one: An Examination of a Little-
Characterized Ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13458335#discovery-and-natural-occurrence-of-1-
hydroxypentan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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